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Compound of Interest

Compound Name: 8-Bromonaphthalen-2-ol

Cat. No.: B1269897 Get Quote

An In-depth Technical Guide to 8-
Bromonaphthalen-2-ol
This technical guide provides a comprehensive overview of the molecular structure, properties,

and analytical data for 8-Bromonaphthalen-2-ol, a key intermediate in various chemical

syntheses. This document is intended for researchers, scientists, and professionals in the field

of drug development and materials science.

Molecular Structure and IUPAC Name
The International Union of Pure and Applied Chemistry (IUPAC) name for the compound is 8-
bromonaphthalen-2-ol.[1][2] It is also commonly known as 8-bromo-2-naphthol. The molecule

consists of a naphthalene core substituted with a bromine atom at the 8-position and a hydroxyl

group at the 2-position.

Below is a diagram of the molecular structure of 8-Bromonaphthalen-2-ol.

Molecular structure of 8-Bromonaphthalen-2-ol.

Physicochemical Properties
A summary of the key physicochemical properties of 8-Bromonaphthalen-2-ol is presented in

the table below. These properties are essential for understanding the compound's behavior in

various experimental settings.
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Property Value Source

Molecular Formula C₁₀H₇BrO PubChem[1]

Molecular Weight 223.07 g/mol PubChem[1]

CAS Number 7385-87-7 PubChem[1]

Melting Point 113-114 °C ECHEMI[1]

Boiling Point 332.3±11.0 °C (Predicted) N/A

Density 1.6±0.1 g/cm³ (Predicted) N/A

pKa 9.12±0.40 (Predicted) Guidechem[3]

LogP 3.53 (Predicted) PubChem[1]

Solubility Information not available N/A

Experimental Protocols
A detailed, validated experimental protocol for the synthesis of 8-Bromonaphthalen-2-ol is not

readily available in the public domain. However, based on general synthetic methodologies for

the bromination of naphthols and related aromatic compounds, a plausible synthetic route is

outlined below. It is important to note that this is a generalized procedure and would require

optimization for specific laboratory conditions.

General Synthesis Strategy: Electrophilic Bromination
of 2-Naphthol
The synthesis of 8-Bromonaphthalen-2-ol can be approached through the electrophilic

bromination of 2-naphthol. The hydroxyl group of 2-naphthol is an ortho-, para-director.

However, direct bromination often leads to a mixture of products, with the 1- and 6-positions

being highly reactive. To achieve substitution at the 8-position, a multi-step synthesis involving

protecting groups or specific reaction conditions would likely be necessary.

A potential, though unverified, approach could involve the following conceptual steps:
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Start with 2-Naphthol

Protection of the hydroxyl group and/or specific positions

Electrophilic bromination to introduce Br at the 8-position

Removal of protecting groups

Purification of 8-Bromonaphthalen-2-ol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1269897#molecular-structure-and-iupac-name-of-8-
bromonaphthalen-2-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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